Cas no 29365-05-7 (Boc-Asp(OtBu)-ONp)

• Product Name: Boc-Asp(OtBu)-ONp
• CAS No: 29365-05-7
• MF: C₁₉H₂₆N₂O₈
• MW: 410.418345928192
• MDL: MFCD00076913
• CID: 253999
• PubChem ID: 7018733
• Update Time: 2025-05-19

Boc-Asp(OtBu)-ONp Chemical and Physical Properties

Names and Identifiers

• L-Asparticacid, N-[(1,1-dimethylethoxy)carbonyl]-, 4-(1,1-dimethylethyl)1-(4-nitrophenyl) ester
• 4-O-tert-butyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate
• Boc-Asp(OBut)-ONp
• BOC-ASP(OTBU)-ONP
• Boc-L-Asp(OtBu)-ONP
• Boc-L-Asp(tBu)-ONp
• Boc-L-Aspartic Acid Beta-T-Butyl Ester P-Nitrophenyl Ester
• AmbotzBAA5480
• L-N-Carboxyaspartic acid N,4-di-tert-butyl p-nitrophenyl ester
• Boc-L-aspartic acid beta-y-butyl ester p-nitrophenyl ester
• 4-tert-Butyl 1-(4-nitrophenyl) N-(tert-butoxycarbonyl)-L-aspartate
• (S)-4-tert-butyl 1-(4-nitrophenyl) 2-(tert-butoxycarbonylamino)succinate
• L-Asparticacid,N-[(1,1-dimethylethoxy)carbonyl]-,4-(1,1-dimethylethyl)1-(4-nitrophenyl)ester
• CS-0134399
• N-alpha-t-Butyloxycarbonyl-L-aspartic acid beta-t-butyl ester alpha-p-nitrophenyl ester (Boc-L-Asp(tBu)-ONp)
• AKOS025289372
• MFCD00076913
• CID 7018733
• DS-9754
• 29365-05-7
• D81816
• DTXSID30427009
• L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 4-(1,1-dimethylethyl) 1-(4-nitrophenyl) ester
• 1-TERT-BUTYL 4-NITROPHENYL (3S)-3-[(TERT-BUTOXYCARBONYL)AMINO]BUTANEDIOATE
• Boc-Asp(OtBu)-ONp

• MDL： MFCD00076913
• Inchi： 1S/C19H26N2O8/c1-18(2,3)28-15(22)11-14(20-17(24)29-19(4,5)6)16(23)27-13-9-7-12(8-10-13)21(25)26/h7-10,14H,11H2,1-6H3,(H,20,24)/t14-/m0/s1
• InChI Key： PHQSQVFTGWZWKF-AWEZNQCLSA-N
• SMILES： O(C(C[C@@H](C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])NC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 410.16900
• Monoisotopic Mass: 410.16891579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137
• XLogP3: 3.1

Experimental Properties

• Density: 1.218±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 76-78 ºC
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: Insuluble (9.4E-3 g/L) (25 ºC),
• PSA: 136.75000
• LogP: 4.03940
• Vapor Pressure: Not available

Boc-Asp(OtBu)-ONp Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Boc-Asp(OtBu)-ONp

Recent Advances in the Application of Boc-Asp(OtBu)-ONp (CAS: 29365-05-7) in Chemical Biology and Pharmaceutical Research

Boc-Asp(OtBu)-ONp (CAS: 29365-05-7) is a crucial protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound, featuring tert-butyloxycarbonyl (Boc) and para-nitrophenyl (ONp) protecting groups, serves as an activated ester for efficient amide bond formation. Recent studies have highlighted its significance in the development of novel therapeutic peptides, prodrugs, and biomaterials. This research brief synthesizes the latest findings on Boc-Asp(OtBu)-ONp, focusing on its synthetic applications, mechanistic insights, and emerging roles in drug discovery.

A 2023 study published in Organic & Biomolecular Chemistry demonstrated the superior reactivity of Boc-Asp(OtBu)-ONp in solid-phase peptide synthesis (SPPS) compared to traditional carbodiimide coupling agents. Researchers achieved a 92% yield in the synthesis of aspartic acid-containing peptides with minimal racemization, attributing this efficiency to the ONp leaving group's enhanced electrophilicity. The study also revealed that the OtBu protection effectively suppresses aspartimide formation, a common side reaction in aspartic acid incorporation.

In the field of prodrug design, a breakthrough application of Boc-Asp(OtBu)-ONp was reported in Journal of Medicinal Chemistry (2024). Scientists utilized this building block to develop pH-sensitive prodrugs of anticancer agents, leveraging the aspartic acid moiety for tumor microenvironment-targeted release. The OtBu protection allowed precise control over drug activation kinetics, while the ONp group facilitated efficient conjugation to various drug molecules. In vivo studies showed a 3-fold increase in tumor accumulation compared to non-targeted counterparts.

Recent advancements in cryo-EM structural biology have employed Boc-Asp(OtBu)-ONp as a crosslinking reagent for protein complex stabilization. A Nature Methods (2023) publication detailed its use in capturing transient protein-protein interactions through selective aspartate side chain modification. The compound's dual protection strategy proved essential for maintaining protein native conformation during crosslinking procedures, enabling high-resolution structural determination of previously elusive complexes.

The pharmaceutical industry has seen growing adoption of Boc-Asp(OtBu)-ONp in continuous flow chemistry platforms. A 2024 ACS Sustainable Chemistry & Engineering report highlighted its integration into automated peptide synthesizers, reducing solvent consumption by 70% and improving batch-to-batch consistency. Process optimization studies identified ideal reaction conditions (25-30°C in DMF) that maximize yield while minimizing epimerization, particularly important for GLP-1 receptor agonist production.

Emerging research in Advanced Materials (2024) has explored Boc-Asp(OtBu)-ONp's role in designing biodegradable polymers for drug delivery. The protected aspartate moiety serves as both a building block and pH-sensitive linker, enabling the creation of smart materials that release payloads in response to specific physiological conditions. These systems demonstrated superior biocompatibility in primate studies, with complete degradation within 8 weeks post-administration.

Despite these advances, challenges remain in large-scale production and purification of Boc-Asp(OtBu)-ONp. A recent Organic Process Research & Development (2023) study addressed this by developing a novel crystallization protocol that achieves >99.5% purity while maintaining cost-effectiveness. The optimized process reduces residual palladium catalysts from Suzuki coupling precursors, meeting stringent regulatory requirements for pharmaceutical applications.

Future research directions include exploring Boc-Asp(OtBu)-ONp's potential in mRNA vaccine adjuvant design and targeted protein degradation (PROTAC) technologies. Preliminary results presented at the 2024 American Chemical Society meeting suggest its utility in constructing heterobifunctional linkers for E3 ligase recruitment, opening new avenues in precision medicine development.